Cas no 125802-42-8 (9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-)

9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl- structure
125802-42-8 structure
Product Name:9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-
CAS No:125802-42-8
MF:C19H16ClN5
MW:349.816842079163
CID:212294
PubChem ID:189901
Update Time:2025-04-19

9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-
    • 2-CHLORO-9-[(4-METHYLPHENYL)METHYL]-N-PHENYL-PURIN-6-AMINE
    • 2-chloro-9-[(4-methylphenyl)methyl]-N-phenylpurin-6-amine
    • 6-amino-2-chloropurine
    • 2-chloro-7H-purin-6-amine
    • 2-chloro-9-(4-methylbenzyl)-N-phenyl-9H-purin-6-amine
    • 6-Anilino-9-benzyl-2-chloro-9H-purines
    • DTXSID10154942
    • A805431
    • 125802-42-8
    • 2-chloro-N-phenyl-9-(p-tolylmethyl)purin-6-amine
    • CHEMBL29955
    • 2-Chloro-9-[(4-Methylphenyl)Methyl]-N-Phenyl-9H-Purin-6-Amine
    • 9H-Purin-6-amine, 2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-
    • FT-0659977
    • 2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-6-purinamine
    • Inchi: 1S/C19H16ClN5/c1-13-7-9-14(10-8-13)11-25-12-21-16-17(23-19(20)24-18(16)25)22-15-5-3-2-4-6-15/h2-10,12H,11H2,1H3,(H,22,23,24)
    • InChI Key: OYEKUVZUFASBGC-UHFFFAOYSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(C)=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 349.10968
  • Monoisotopic Mass: 349.1094232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 55.63
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